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Application Notes
Introduction to Progranulin in Immunology
Progranulin (PGRN) is a secreted glycoprotein that plays a crucial role in various physiological

processes, including cell growth, wound healing, and neuroinflammation.[1][2][3] In the immune

system, progranulin is emerging as a key regulator of both innate and adaptive immunity.[4][5]

It is expressed by a variety of immune cells, including microglia, macrophages, monocytes, and

T cells.[1][2][5] Progranulin's immunomodulatory functions are complex, as it can exert both

pro- and anti-inflammatory effects depending on the context and its cleavage into smaller

granulin peptides.[4][6]

Progranulin as a Biomarker and Therapeutic Target
The dysregulation of progranulin expression is implicated in a range of immune-mediated

diseases. For instance, alterations in progranulin levels have been observed in conditions such

as rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders with a
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neuroinflammatory component.[4] This positions progranulin as a potential biomarker for

disease activity and prognosis. Furthermore, its ability to modulate immune responses makes it

an attractive therapeutic target for the development of novel drugs aimed at treating

inflammatory and autoimmune diseases.[4][7]

Flow Cytometry for Progranulin Analysis
Flow cytometry is a powerful technique for the quantitative analysis of intracellular proteins like

progranulin at the single-cell level. This method allows for the precise measurement of

progranulin expression within distinct immune cell subsets in a heterogeneous population, such

as peripheral blood mononuclear cells (PBMCs) or brain-infiltrating leukocytes. By combining

intracellular progranulin staining with cell surface markers, researchers can identify which

specific immune cells express progranulin, quantify the expression levels, and correlate these

findings with the activation state of the cells or the disease status.

Quantitative Data on Progranulin Expression in
Human Immune Cells
The following tables summarize the currently available qualitative and semi-quantitative data

on progranulin expression in various human immune cell subsets. It is important to note that

quantitative data such as Mean Fluorescence Intensity (MFI) is highly dependent on the

specific antibody clone, fluorochrome, instrument settings, and experimental conditions. The

data presented here is for informational purposes and should be confirmed by individual

researchers.

Table 1: Progranulin Expression in Human Monocyte Subsets

Cell Type Marker Profile
Progranulin
Expression Level

Reference

Classical Monocytes CD14++CD16- High [1][2]

Intermediate

Monocytes
CD14++CD16+ Moderate to High [1][2]

Non-Classical

Monocytes
CD14+CD16++ Low to Moderate [1][2]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8655512/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8655512/
https://www.mdpi.com/1422-0067/24/21/15946
https://journals.physiology.org/doi/full/10.1152/ajpregu.00616.2005
https://pubmed.ncbi.nlm.nih.gov/16873554/
https://journals.physiology.org/doi/full/10.1152/ajpregu.00616.2005
https://pubmed.ncbi.nlm.nih.gov/16873554/
https://journals.physiology.org/doi/full/10.1152/ajpregu.00616.2005
https://pubmed.ncbi.nlm.nih.gov/16873554/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14456034?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Progranulin Expression in Human T Lymphocyte Subsets

Cell Type Marker Profile
Progranulin
Expression Level

Reference

CD4+ T Helper Cells CD3+CD4+ Low to Moderate [5]

CD8+ Cytotoxic T

Cells
CD3+CD8+ Low to Moderate [5]

Regulatory T Cells

(Tregs)
CD4+CD25+FoxP3+ Moderate [8][9]

Table 3: Progranulin Expression in Human Microglia

Cell Type Marker Profile
Progranulin
Expression Level

Reference

Microglia CD11b+CD45low High [10][11][12]

Experimental Protocols
Protocol 1: Intracellular Staining of Progranulin in
Human PBMCs
This protocol describes the preparation and staining of human Peripheral Blood Mononuclear

Cells (PBMCs) for the analysis of intracellular progranulin expression in monocytes and

lymphocytes.

Materials:

Human whole blood collected in EDTA or heparin tubes

Ficoll-Paque PLUS (or similar density gradient medium)

Phosphate-Buffered Saline (PBS)

FACS Buffer (PBS + 2% FBS + 0.05% Sodium Azide)
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Cell surface antibodies (e.g., anti-CD3, anti-CD4, anti-CD8, anti-CD14, anti-CD16)

conjugated to appropriate fluorochromes

Fixation/Permeabilization Buffer Kit (e.g., from BioLegend, eBioscience, or BD Biosciences)

Anti-human Progranulin (PGRN) antibody, validated for intracellular flow cytometry,

conjugated to a suitable fluorochrome

Isotype control antibody corresponding to the progranulin antibody

Flow cytometer

Procedure:

PBMC Isolation:

1. Dilute whole blood 1:1 with PBS.

2. Carefully layer the diluted blood over Ficoll-Paque in a conical tube.

3. Centrifuge at 400 x g for 30 minutes at room temperature with the brake off.

4. Carefully collect the buffy coat layer containing PBMCs.

5. Wash the PBMCs twice with PBS by centrifugation at 300 x g for 10 minutes.

6. Resuspend the cell pellet in FACS buffer and perform a cell count.

Cell Surface Staining:

1. Aliquot approximately 1 x 10^6 cells per tube.

2. Add the cocktail of cell surface antibodies at pre-titrated concentrations.

3. Incubate for 20-30 minutes at 4°C in the dark.

4. Wash the cells with 2 mL of FACS buffer and centrifuge at 300 x g for 5 minutes. Decant

the supernatant.
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Fixation and Permeabilization:

1. Resuspend the cell pellet in 100 µL of Fixation Buffer.

2. Incubate for 20 minutes at room temperature in the dark.

3. Add 1 mL of Permeabilization Buffer and centrifuge at 350 x g for 5 minutes. Decant the

supernatant.

4. Wash the cells once with 1 mL of Permeabilization Buffer.

Intracellular Staining:

1. Resuspend the permeabilized cell pellet in 100 µL of Permeabilization Buffer.

2. Add the anti-human Progranulin antibody or the isotype control at the recommended

concentration.

3. Incubate for 30-45 minutes at room temperature in the dark.

4. Wash the cells twice with 1 mL of Permeabilization Buffer.

Acquisition:

1. Resuspend the final cell pellet in 300-500 µL of FACS Buffer.

2. Acquire the samples on a flow cytometer. Be sure to set up appropriate compensation

controls.

Protocol 2: Intracellular Staining of Progranulin in
Human Microglia
This protocol is for the analysis of progranulin in microglia isolated from human brain tissue.

Materials:

Human brain tissue
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Enzymatic digestion solution (e.g., papain or collagenase/dispase)

Debris removal solution (e.g., Percoll gradient)

FACS Buffer

Cell surface antibodies (e.g., anti-CD11b, anti-CD45)

Fixation/Permeabilization Buffer Kit

Anti-human Progranulin (PGRN) antibody, validated for intracellular flow cytometry

Isotype control antibody

Flow cytometer

Procedure:

Microglia Isolation:

1. Mechanically dissociate the brain tissue.

2. Perform enzymatic digestion according to a validated protocol for microglia isolation.

3. Remove myelin and debris using a Percoll gradient centrifugation.

4. Collect the microglia-enriched cell population.

5. Wash the cells with FACS buffer.

Staining and Acquisition:

1. Follow the same steps for Cell Surface Staining, Fixation and Permeabilization,

Intracellular Staining, and Acquisition as described in Protocol 1, using microglia-specific

surface markers.

Visualizations
Progranulin Signaling Pathways in Immune Cells
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Caption: Progranulin signaling pathways in immune cells.

Experimental Workflow for Flow Cytometry Analysis of
Progranulin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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